Cas no 80567-67-5 (4,6-Dimethyl-2(3H)-benzothiazolone)

4,6-Dimethyl-2(3H)-benzothiazolone structure
80567-67-5 structure
Product Name:4,6-Dimethyl-2(3H)-benzothiazolone
CAS No:80567-67-5
MF:C9H9NOS
MW:179.238860845566
CID:60235
PubChem ID:3062284
Update Time:2025-04-18

4,6-Dimethyl-2(3H)-benzothiazolone Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dimethyl-2(3H)-benzothiazolone
    • 4,6-dimethyl-3H-1,3-benzothiazol-2-one
    • 2(3H)-Benzothiazolone,4,6-dimethyl
    • 4,6-Dimethyl-2(3H)-benzothiazolon
    • 4,6-Dimethyl-2(3H)-benzothiazolon [German]
    • 4,6-dimethyl-2-benzothiazolinone
    • DTXSID40230400
    • FT-0714773
    • 2(3H)-Benzothiazolone, 4,6-dimethyl-
    • 80567-67-5
    • SCHEMBL11341337
    • 4,6-dimethyl-1,3-benzothiazol-2-ol
    • AKOS006276542
    • 4,6-dimethylbenzo[d]thiazol-2(3H)-one
    • 4,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-one
    • DB-075692
    • Inchi: 1S/C9H9NOS/c1-5-3-6(2)8-7(4-5)12-9(11)10-8/h3-4H,1-2H3,(H,10,11)
    • InChI Key: LYSKATDZHMEORB-UHFFFAOYSA-N
    • SMILES: S1C(NC2=C1C=C(C)C=C2C)=O

Computed Properties

  • Exact Mass: 179.04000
  • Monoisotopic Mass: 179.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 61.10000
  • LogP: 2.20640

4,6-Dimethyl-2(3H)-benzothiazolone Customs Data

  • HS CODE:29342000

4,6-Dimethyl-2(3H)-benzothiazolone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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